2-(1h-Imidazol-4-yl)-1-(1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine

• Molecular Formula: C8H12N6
• Molecular Weight: 192.22 g/mol
• IUPAC Name: 2-(1H-imidazol-5-yl)-1-(2-methyl-1,2,4-triazol-3-yl)ethanamine
• InChI: InChI=1S/C8H12N6/c1-14-8(12-5-13-14)7(9)2-6-3-10-4-11-6/h3-5,7H,2,9H2,1H3,(H,10,11)
• InChI Key: MXDIYUHYZSXSRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C(CC2=CN=CN2)N

Description

The compound 2-(1H-Imidazol-4-yl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine is a hybrid heterocyclic amine featuring both imidazole and 1,2,4-triazole moieties linked via an ethylamine backbone. This structure confers unique physicochemical and biological properties, making it relevant in medicinal chemistry, particularly as a building block for enzyme inhibitors. For instance, it was utilized in the synthesis of a p97 AAA ATPase inhibitor via reductive amination with a piperidin-4-one derivative .

Biological Activity

The compound 2-(1H-imidazol-4-yl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine is a nitrogen-containing heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The chemical structure of 2-(1H-imidazol-4-yl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine can be represented as follows:

$$\text{C}_{8}\text{H}_{10}\text{N}_{6}\quad \text{ Molecular Formula }$$

Biological Activity Overview

Research indicates that compounds with imidazole and triazole moieties often exhibit significant biological activities, including antimicrobial, antifungal, and anticancer properties. The biological activity of 2-(1H-imidazol-4-yl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine has been evaluated through various assays.

Antimicrobial Activity

Several studies have demonstrated the antimicrobial properties of triazole derivatives. For instance, compounds structurally similar to 2-(1H-imidazol-4-yl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine have shown efficacy against a range of bacterial strains. The mechanism of action is often attributed to the inhibition of fungal sterol biosynthesis or interference with nucleic acid synthesis.

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Activity	Target Organisms	Reference
Compound A	Active	E. coli
Compound B	Moderate	S. aureus
Compound C	Strong	C. albicans

Anticancer Activity

The anticancer potential of this compound is particularly noteworthy. Studies indicate that imidazole and triazole derivatives can induce apoptosis in cancer cells through various pathways. For example, compounds exhibiting similar structural features have been shown to inhibit cell proliferation in cancer cell lines.

Case Study: Apoptosis Induction

A study involving the application of a related triazole compound demonstrated a significant reduction in cell viability in human cancer cell lines (IC50 values ranging from 10 to 30 µM). The study utilized flow cytometry to assess apoptosis rates and found that the compound effectively triggered programmed cell death through mitochondrial pathways.

Structure–Activity Relationships (SAR)

Understanding the SAR of 2-(1H-imidazol-4-yl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine is crucial for optimizing its biological activity. Modifications at specific positions on the imidazole or triazole rings can enhance potency and selectivity against target pathogens or cancer cells.

Key Findings:

• Substitution Effects : Electron-donating groups at specific positions can enhance activity.
• Ring Modifications : Alterations in the nitrogen positioning within the triazole ring significantly affect binding affinity to biological targets.

Comparison with Similar Compounds

Data Tables for Comparative Analysis

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Structural Features
2-(1H-Imidazol-4-yl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	C8H12N6	192.23	Not reported	Dual heterocycles (imidazole + triazole)
2-(1H-Imidazol-4-yl)ethan-1-amine (Histamine)	C5H9N3	111.15	152–153	Single imidazole, no triazole
2-(1-Methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine	C5H10N4	126.16	Not reported	Single triazole, no imidazole
2-(1H-Imidazol-1-yl)ethan-1-amine (Oxalate salt)	C7H11N3O4	225.19	127	Imidazole at 1-position
2-(5-Methyl-1,3,4-oxadiazol-2-yl)ethan-1-amine	C5H9N3O	127.15	116–119	Oxadiazole with methyl substitution

Key Findings and Implications

• Dual Heterocyclic Advantage : The target compound’s imidazole-triazole combination offers synergistic electronic and steric effects, enhancing its utility in enzyme inhibition compared to single-heterocycle analogs .
• Regiochemistry Matters : Substitution patterns on imidazole (e.g., 1-position vs. 4-position) significantly impact melting points and solubility .
• Synthetic Flexibility : Derivatives with oxadiazole or extended carbon chains provide avenues for tuning pharmacokinetic properties, such as metabolic stability and lipophilicity .